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Core Properties and Biological Activity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4'-O-Demethyldianemycin

CAS No.: 80118-77-0

Cat. No.: S654896

The table below summarizes the key characteristics of 4'-O-Demethyldianemycin.

Property Description

IUPAC Name  Sodium;(E)-6-[[(2S,7S,8S)-7-hydroxy-2-[(2R,4R,7R,9S,10R)-2-[(3S,5R,6R)-6-hydroxy-
6-(hydroxymethyl)-3,5-dimethyloxan-2-yl]-9-[(2S,5S,6R)-5-hydroxy-6-methyloxan-2-
ylJoxy-4,10-dimethyl-1,6-dioxaspiro[4.5]decan-7-yl]-2,8-dimethyl-1,10-
dioxaspiro[4.5]decan-8-yllmethyl]-2,4-dimethyl-5-oxonon-6-enoate [1]

CAS 80118-77-0 [1]

Number

Molecular CasH7sNaO1a4 [1]

Formula

Molecular 875.06 g/mol [1]

Weight

Melting 252.1 - 253.2 °C [1]

Point

Source Produced by Streptomyces hygroscopicus TM-531 [1]
Antibiotic Active against Gram-positive bacteria [1]
Activity
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Property Description

Related Dianemycin (Nanchangmycin); a closely related polyether antibiotic with broad-
Compound spectrum antiviral activity, including against Zika and Dengue viruses [2].

Relationship to Dianemycin

4'-0O-Demethyldianemycin is a specific derivative of the parent compound Dianemycin. The core structural
difference is the absence of a methyl group (-CHs) at the 4' oxygen position, which can influence its

properties and activity.

Structural relationship between 4'-O-Demethyldianemycin and Dianemycin

Research Context and Potential

While specific clinical data for 4'-O-Demethyldianemycin is limited, its parent compound Dianemycin
shows promising broad-spectrum antiviral activity. Research indicates Dianemycin is a potent inhibitor of
Zika virus (ZIKV) entry across all tested cell types, including primary cells, and is also effective against
Dengue virus (DENV) [2]. This suggests 4'-O-Demethyldianemycin may be an intermediate or analog in

the exploration of polyether antibiotics for new antimicrobial and antiviral applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. CAS 80118-77-0 4'-O-Demethyldianemycin [bio-fermen.bocsci.com]

2. Dianemycin | antiviral against Zika virus | CAS# 35865-33-9 [invivochem.com]

© 2026 Smolecule. All rights reserved. 2/3 Tech Support


http://www.invivochem.com/dianemycin.html
https://www.smolecule.com/products/s654896?utm_src=pdf-body
https://www.smolecule.com/products/s654896?utm_src=pdf-body
https://www.smolecule.com/products/s654896?utm_src=pdf-body
http://www.invivochem.com/dianemycin.html
https://www.smolecule.com/products/s654896?utm_src=pdf-body
https://www.smolecule.com/products/s654896?utm_src=pdf-custom-synthesis
https://bio-fermen.bocsci.com/product/4-o-demethyldianemycin-cas-80118-77-0-42701.html
http://www.invivochem.com/dianemycin.html
https://www.smolecule.com/products/s654896?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

To cite this document: Smolecule. [Core Properties and Biological Activity]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b654896#what-is-4-o0-demethyldianemycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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